Cas no 28469-72-9 (1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-)
28469-72-9 structure
Product Name:1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
CAS No:28469-72-9
MF:C18H24N2O4
MW:332.394165039063
CID:1434793
PubChem ID:21922142
Update Time:2025-04-20
1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
- 1-N,1-N,4-N,4-N-tetrakis(oxiran-2-ylmethyl)benzene-1,4-diamine
- SCHEMBL132721
- 28469-72-9
- N~1~,N~1~,N~4~,N~4~-Tetrakis[(oxiran-2-yl)methyl]benzene-1,4-diamine
- DTXSID00620121
-
- Inchi: 1S/C18H24N2O4/c1-2-14(20(7-17-11-23-17)8-18-12-24-18)4-3-13(1)19(5-15-9-21-15)6-16-10-22-16/h1-4,15-18H,5-12H2
- InChI Key: XUUZTOCNBZMTDJ-UHFFFAOYSA-N
- SMILES: O1CC1CN(C1C=CC(=CC=1)N(CC1CO1)CC1CO1)CC1CO1
Computed Properties
- Exact Mass: 332.17372
- Monoisotopic Mass: 332.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.6Ų
Experimental Properties
- PSA: 56.6
1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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